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Compound of Interest

Compound Name: 4-Ethoxybut-3-EN-2-one

Cat. No.: B11749474

Get Quote

Executive Summary
4-Ethoxybut-3-en-2-one (also known as ethyl 2-chlorovinyl ketone equivalent or 4-ethoxy-3-

buten-2-one) is a highly versatile C3+C1 synthon used extensively in the synthesis of 5- and 6-

membered heterocycles. Structurally, it functions as a 1,3-dielectrophile surrogate, offering a

masked 1,3-dicarbonyl reactivity profile that is distinct from acetylacetone.

Unlike symmetrical 1,3-diketones, 4-ethoxybut-3-en-2-one possesses inherent electronic

asymmetry—a hard carbonyl electrophile at C2 and a softer, Michael-acceptor electrophile at

C4. This asymmetry allows for regioselective cyclocondensations with binucleophiles, making it

an indispensable building block for constructing pyrimidine, pyrazole, and isoxazole scaffolds

found in kinase inhibitors (e.g., JAK/STAT pathway), antivirals, and anti-inflammatory agents.

This guide details the mechanistic principles, safety protocols, and step-by-step methodologies

for deploying 4-ethoxybut-3-en-2-one in high-value medicinal chemistry workflows.

Chemical Profile & Safety

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b11749474#bc-rfq
https://www.benchchem.com/product/b11749474/docs?utm_src=pdf-body#application-note-4-ethoxybut-3-en-2-one-in-medicinal-chemistry
https://www.benchchem.com/product/b11749474/docs?utm_src=pdf-body#application-note-4-ethoxybut-3-en-2-one-in-medicinal-chemistry
https://www.benchchem.com/product/b11749474/docs?utm_src=pdf-body#application-note-4-ethoxybut-3-en-2-one-in-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11749474?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Chemical Name 4-Ethoxybut-3-en-2-one

CAS Number 2826-65-5 (E-isomer) / 1001-58-7 (General)

Molecular Formula C₆H₁₀O₂

Molecular Weight 114.14 g/mol

Appearance Pale yellow to orange liquid

Boiling Point ~80–85 °C at 15 mmHg

Solubility
Miscible in EtOH, MeOH, DCM, THF; slightly

soluble in water

Reactivity Class
Vinylogous Ester /

-Unsaturated Ketone

Safety & Handling (Critical)
Lachrymator/Irritant: As an enone, this compound is a potent alkylating agent. It is a severe

eye and skin irritant and a potential skin sensitizer.[1]

Stability: Hydrolyzes slowly in the presence of moisture/acid to release ethanol and

acetylacetaldehyde (which is unstable). Store under inert gas (Argon/Nitrogen) at 4°C.

PPE: Double nitrile gloves, chemical splash goggles, and a fume hood are mandatory.

Core Applications in Medicinal Chemistry
A. Synthesis of 2-Substituted-4-Methylpyrimidines
The most prevalent application is the synthesis of the 2-amino-4-methylpyrimidine core. This

scaffold is a "privileged structure" in drug discovery, serving as the hinge-binding motif in

numerous ATP-competitive kinase inhibitors.

Mechanism: The reaction proceeds via an initial Michael addition of the amidine/guanidine

nitrogen to the C4 position, followed by elimination of ethanol and subsequent
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cyclodehydration.

Advantage: Unlike acetylacetone (which yields 4,6-dimethylpyrimidines), 4-ethoxybut-3-en-
2-one yields mono-methylated pyrimidines, leaving the C5 and C6 positions open for further

functionalization (e.g., halogenation).

B. Regioselective Synthesis of Pyrazoles
Reaction with hydrazines yields 3(5)-methylpyrazoles.

Regiocontrol: When using substituted hydrazines (e.g., methylhydrazine), the reaction

regioselectivity is governed by the relative nucleophilicity of the hydrazine nitrogens and the

hardness/softness of the electrophilic centers.

Outcome: Typically favors the formation of 1-substituted-3-methylpyrazoles, although solvent

polarity and temperature can influence the ratio of 1,3- vs. 1,5-isomers.

Mechanistic Insight & Logic
The utility of 4-ethoxybut-3-en-2-one lies in its step-wise electrophilicity.

Step 1 (Michael Addition): The

-carbon (C4) is electron-deficient due to conjugation with the carbonyl. It is the site of the first
nucleophilic attack (soft-soft interaction).

Step 2 (Elimination): The ethoxy group acts as a leaving group, restoring the double bond or

forming an imine intermediate.

Step 3 (Cyclization): The second nucleophilic center attacks the carbonyl (C2), followed by

dehydration to aromatize the ring.
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Figure 1: General mechanism for heterocycle formation using 4-ethoxybut-3-en-2-one.

Detailed Experimental Protocols
Protocol A: Synthesis of 2-Amino-4-methylpyrimidine
Target: A key intermediate for kinase inhibitor libraries.

Reagents:

4-Ethoxybut-3-en-2-one (1.0 equiv)

Guanidine Hydrochloride (1.1 equiv)

Sodium Ethoxide (NaOEt) or Sodium Methoxide (NaOMe) (1.2 equiv)

Absolute Ethanol (Solvent, 5 mL/mmol)

Procedure:

Preparation of Free Base: In a dry round-bottom flask under nitrogen, dissolve Guanidine

HCl (1.1 equiv) in absolute ethanol. Add NaOEt (1.2 equiv) and stir at room temperature for

10 minutes to generate the free guanidine base. Note: NaCl may precipitate.

Addition: Cool the mixture to 0°C using an ice bath. Add 4-Ethoxybut-3-en-2-one (1.0 equiv)

dropwise over 15 minutes. Reasoning: The reaction is exothermic; cooling prevents

polymerization of the enone.

Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1

hour, then heat to reflux (78°C) for 3–5 hours. Monitor by TLC (System: 5% MeOH in DCM)

or LCMS.

Workup:

Cool to room temperature.

Concentrate the solvent under reduced pressure.
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Resuspend the residue in water (minimal volume).

Extract with Ethyl Acetate (3x).[2]

Alternative for polar products: If the product precipitates upon adding water, filter the solid

and wash with cold water/diethyl ether.

Purification: Recrystallize from Ethanol/Heptane or purify via flash column chromatography

(0-10% MeOH in DCM).

Yield: Typically 75–90%.[3]

1. Generate Guanidine Base
(Guanidine HCl + NaOEt in EtOH)

2. Controlled Addition
(Add Enone at 0°C dropwise)

 Activation 

3. Cyclization
(Reflux 3-5 hours)

 Heat 

4. Workup
(Concentrate -> Aqueous Wash -> Extract)

 Isolation 
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Figure 2: Step-by-step workflow for Pyrimidine synthesis.

Protocol B: Synthesis of 3-Methylpyrazole
Target: A building block for fragment-based drug discovery (FBDD).
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Reagents:

4-Ethoxybut-3-en-2-one (1.0 equiv)

Hydrazine Hydrate (64% or 80% solution) (1.1 equiv)

Ethanol (Solvent)[4][5]

Procedure:

Dissolve 4-Ethoxybut-3-en-2-one in Ethanol (3 mL/mmol) and cool to 0°C.

Add Hydrazine Hydrate dropwise. Caution: Exothermic reaction.

Stir at 0°C for 30 minutes, then warm to room temperature for 2 hours.

Concentrate in vacuo. The product, 3-methylpyrazole (often an oil or low-melting solid), is

usually pure enough for subsequent steps.

Note: 3-Methylpyrazole exists in tautomeric equilibrium with 5-methylpyrazole.

Troubleshooting & Optimization
Issue Probable Cause Solution

Low Yield / Polymerization
Reaction temperature too high

during addition.

Ensure strict 0°C addition;

dilute the enone in solvent

before addition.

Regioisomer Mixtures
Use of unsymmetrical

amidines/hydrazines.

Optimize solvent polarity.

Protic solvents often favor the

thermodynamic product;

aprotic solvents may alter

kinetics.

Starting Material Hydrolysis Wet solvent or old reagents.

Use anhydrous ethanol; distill

4-ethoxybut-3-en-2-one if it

appears dark/viscous.
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Safety Data & Properties

PubChem Compound Summary for 4-Ethoxybut-3-en-2-one.

(Note: Ensure all chemical handling complies with your institution's EHS guidelines.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: 4-Ethoxybut-3-en-2-one in Medicinal
Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11749474/docs#application-note-4-ethoxybut-3-en-2-
one-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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